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Compound of Interest

Compound Name: Tetrabutylammonium borohydride

Cat. No.: B7799471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal procedures for the safe handling of

Tetrabutylammonium borohydride (TBABH). Given its hazardous properties, including being

water-reactive, corrosive, and sensitive to air and moisture, adherence to these guidelines is

essential for ensuring laboratory safety.[1][2][3][4]

Immediate Safety and Hazard Information
Tetrabutylammonium borohydride is a solid that reacts with water to release flammable gas.

[1][3][4] It is corrosive and can cause severe skin burns and eye damage.[2][3][4] This

compound is also sensitive to moisture and air, requiring handling under an inert atmosphere.

[2][3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure protection from the corrosive and

water-reactive nature of Tetrabutylammonium borohydride.

1. Hand Protection:

Due to the lack of specific breakthrough time data for Tetrabutylammonium borohydride, a

conservative approach using double-gloving with materials offering broad chemical resistance
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is recommended.

Glove Type Recommendation Rationale

Inner Glove Nitrile
Good general chemical

resistance and dexterity.

Outer Glove Neoprene or Butyl Rubber

Offers robust protection

against a wide range of

chemicals, including corrosive

substances. Butyl rubber is

particularly effective against

many acids and bases.[5]

Important Considerations:

Always inspect gloves for any signs of degradation or punctures before use.

If direct contact with the solid or a solution occurs, remove gloves immediately, wash your

hands thoroughly, and put on a new pair.

Never reuse disposable gloves.

2. Eye and Face Protection:

Equipment Requirement

Safety Goggles
Chemical splash goggles are mandatory at all

times.

Face Shield

A full-face shield must be worn over safety

goggles when handling the solid powder or

when there is a risk of splashing.

3. Body and Respiratory Protection:
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Equipment Requirement

Laboratory Coat
A flame-resistant lab coat must be worn and

fully fastened.

Chemical-Resistant Apron
A chemical-resistant apron should be worn over

the lab coat.

Respiratory Protection

When handling the powder outside of a certified

chemical fume hood or glovebox, a NIOSH-

approved respirator with P100 particulate filters

is required.

Footwear
Fully enclosed, chemical-resistant footwear is

mandatory.

Logical Workflow for PPE Selection
The following diagram outlines the decision-making process for selecting the appropriate PPE

based on the handling procedure.
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PPE Selection Workflow for Tetrabutylammonium Borohydride

Start: Assess Task

Weighing Solid

Preparing Solution Reaction Setup / Transfer

Inside Glovebox?

Inside Fume Hood?

No

Standard Glovebox PPE:
- Lab Coat

- Safety Glasses

Yes

Full PPE Required:
- Double Gloves (Nitrile + Neoprene/Butyl)

- Chemical Goggles + Face Shield
- FR Lab Coat + Apron

- P100 Respirator (if not in hood)

YesNo

End: Proceed with Task

Click to download full resolution via product page

Caption: PPE selection based on the handling environment.
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Operational Plan: Step-by-Step Guidance for Safe
Handling
Handling Tetrabutylammonium borohydride requires meticulous preparation and execution

in an inert atmosphere to prevent contact with air and moisture.[2][6][7][8]

1. Preparation:

Glassware: All glassware must be thoroughly dried in an oven at a minimum of 125°C for

several hours and cooled under a stream of dry inert gas (argon or nitrogen) or inside a

glovebox antechamber.[6]

Inert Atmosphere: This procedure must be performed in a certified chemical fume hood with

access to a Schlenk line or inside a glovebox with an atmosphere of <1 ppm of oxygen and

water.[2][6]

Reagents and Solvents: Ensure all solvents are anhydrous and all other reagents are

compatible with Tetrabutylammonium borohydride.

2. Weighing and Transfer (Glovebox Recommended):

Glovebox Procedure:

Transfer the sealed container of Tetrabutylammonium borohydride, a clean and dry

spatula, and a tared reaction flask into the glovebox antechamber.

Cycle the antechamber with the inert gas at least three times before introducing the items

into the main chamber.

Inside the glovebox, carefully open the reagent container.

Using the spatula, weigh the desired amount of the solid directly into the reaction flask.

Securely seal the reaction flask and the original reagent container.

Schlenk Line Procedure (if a glovebox is unavailable):
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Quickly weigh the solid in a dry, sealed container.

Under a positive flow of inert gas, briefly open the reaction flask and add the solid. This

method carries a higher risk of exposure to air and should be performed with extreme

caution and appropriate respiratory protection.

Experimental Workflow Diagram
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Workflow for Handling Air-Sensitive Tetrabutylammonium Borohydride

Preparation:
- Dry Glassware

- Prepare Inert Atmosphere

Weighing Solid
(Glovebox Preferred)

Transfer to Reaction Flask

Add Anhydrous Solvent
via Syringe or Cannula

Perform Reaction
Under Inert Atmosphere

Careful Quenching of
Unreacted Reagent

Aqueous Workup

Click to download full resolution via product page

Caption: Step-by-step experimental workflow.
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Disposal Plan
All waste containing Tetrabutylammonium borohydride is classified as hazardous and must

be disposed of accordingly.[9]

1. Quenching Excess Reagent:

Small amounts of unreacted Tetrabutylammonium borohydride in the reaction vessel

should be quenched before cleaning.

Cool the reaction flask in an ice bath.

Slowly and carefully add a protic solvent with a low reactivity, such as isopropanol, dropwise

with stirring under an inert atmosphere.

Once the reaction has ceased, slowly add ethanol, followed by a careful addition of water.

2. Waste Collection:

Solid Waste:

Contaminated items such as gloves, weighing paper, and paper towels must be collected

in a designated, sealed, and clearly labeled hazardous waste container.

Do not mix this waste with other chemical waste streams.

Liquid Waste:

The quenched reaction mixture should be placed in a labeled hazardous waste container

for aqueous waste.

Empty Containers:

The original reagent bottle should be triple-rinsed with an inert solvent (e.g., toluene or

hexane) in a fume hood. The rinsate must be collected as hazardous waste.

Allow the open, rinsed container to air dry in the back of the fume hood before disposal.
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3. Contaminated PPE:

All used PPE, including gloves, aprons, and respirator cartridges, must be disposed of as

hazardous solid waste.

Always consult your institution's environmental health and safety (EHS) office for specific

disposal guidelines and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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